2-(2-chloro-6-fluorophenyl)-N-(5-(1-isopropyl-5-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-N-[5-(5-methyl-1-propan-2-ylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C17H17ClFN5O2/c1-9(2)24-10(3)7-14(23-24)16-21-22-17(26-16)20-15(25)8-11-12(18)5-4-6-13(11)19/h4-7,9H,8H2,1-3H3,(H,20,22,25)
• InChI Key: XJXNKBJXNQJSOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(C)C)C2=NN=C(O2)NC(=O)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C17H17ClFN5O2
• Molecular Weight: 377.8 g/mol

Description

2-(2-chloro-6-fluorophenyl)-N-(5-(1-isopropyl-5-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C17H17ClFN5O2 and its molecular weight is 377.8. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Evaluations

Research has demonstrated the potential of compounds with structural similarities to "2-(2-chloro-6-fluorophenyl)-N-(5-(1-isopropyl-5-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)acetamide" in various pharmacological applications. For instance, studies on sulfonamide derivatives have highlighted their cytotoxic activity against human cancer cell lines, showcasing their potential as cancer therapeutic agents (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Reem K. Arafa, 2015). Additionally, compounds with the oxadiazole and pyrazole moiety have been evaluated for their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory properties, further underscoring their medicinal significance (Faheem, 2018).

Synthesis and Structural Insights

The synthesis and structural characterization of compounds bearing the pyrazole and oxadiazole moieties, akin to the compound , have been subjects of scientific research. These studies not only provide insights into the chemical synthesis processes but also offer detailed structural analyses, contributing to our understanding of their potential biological activities and interactions. Notably, the synthesis of novel sulfonamide derivatives and their pharmacological evaluation reveal the importance of fluorine atoms and their positioning in enhancing antimicrobial properties (Parikh & Joshi, 2014).

Biological Activity and Applications

Compounds related to "2-(2-chloro-6-fluorophenyl)-N-(5-(1-isopropyl-5-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)acetamide" have been investigated for their biological activities, including anti-inflammatory and anticancer effects. Such studies pave the way for developing new therapeutic agents targeting specific biological pathways. For instance, the investigation of 1,3,4-oxadiazole and pyrazole derivatives for their anti-inflammatory and anticancer efficacy reflects the broader applications of these compounds in medicinal chemistry and drug design (Thangarasu, Manikandan, & Thamaraiselvi, 2019).